79-92-5

Camphene

In Stock

• CAS RN:
• 79-92-5

• Formula:
• C10H16

• InChI:
• InChI=1S/C10H16/c1-7-8-4-5-9(6-8)10(7,2)3/h8-9H,1,4-6H2,2-3H3

• InChIKey:
• CRPUJAZIXJMDBK-UHFFFAOYSA-N

• (±)-Camphene is a bicyclic monoterpene found in a variety of plants, including Cannabis, that has diverse biological activities, including antiproliferative, pro-apoptotic, hypolipidemic, and insecticidal properties. It inhibits proliferation of B16/F10-Nex2 mouse melanoma, as well as human A2058 melanoma, HL-60 leukemia, U87MG glioblastoma, and SK-BR-3 breast cancer cells (IC50s = 71.2, 35.2, 27, 55.4, and 34.7 μg/ml, respectively). (±)-Camphene (70 μg/ml) increases caspase-3 activity and induces apoptosis and endoplasmic reticulum stress in B16/F10-Nex2 cells. It lowers plasma levels of total cholesterol, LDL cholesterol, and triglycerides (TGs) in a Triton WR-1339-induced rat model of hyperlipidemia when administered at a dose of 1.5 μg/g. Dietary administration of (±)-camphene (0.2%) also inhibits hepatic steatosis and insulin resistance in a mouse model of high-fat...

1-Azabicyclo[3.2.1]octane

Usually In Stock

• CAS RN:
• 279-92-5

• Formula:
• C7H13N

• InChI:
• InChI=1S/C7H13N/c1-2-7-3-5-8(4-1)6-7/h7H,1-6H2

• InChIKey:
• STHHLVCQSLRQNI-UHFFFAOYSA-N

• 1-Azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C7H13N and its molecular weight is 111.18 g/mol. The purity is usually 95%.

Propyphenazone

In Stock

• CAS RN:
• 479-92-5

• Formula:
• C14H18N2O

• InChI:
• InChI=1S/C14H18N2O/c1-10(2)13-11(3)15(4)16(14(13)17)12-8-6-5-7-9-12/h5-10H,1-4H3

• InChIKey:
• PXWLVJLKJGVOKE-UHFFFAOYSA-N

• Propyphenazone is a nonsteroidal drug exhibiting anti-inflammatory properties. It is widely used as a mild anesthetic medicine. It belongs to the pyrazolone class of compounds and has been posited to elicit an allergic or pseudo allergic reaction.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Propyphenazone is a pyrazolone derivative that is antipyrine substituted at C-4 by an isopropyl group. It has a role as a non-steroidal anti-inflammatory drug, a non-narcotic analgesic and a peripheral nervous system drug. It derives from an antipyrine.
  

1-(2,5-dimethoxybenzyl)-4-(3-nitrobenzyl)piperazine

In Stock

• CAS RN:
• 5879-92-5

• Formula:
• C20H25N3O4

• InChI:
• InChI=1S/C20H25N3O4/c1-26-19-6-7-20(27-2)17(13-19)15-22-10-8-21(9-11-22)14-16-4-3-5-18(12-16)23(24)25/h3-7,12-13H,8-11,14-15H2,1-2H3

• InChIKey:
• PWYNSFSNBBUWGV-UHFFFAOYSA-N

• 1-(2,5-dimethoxybenzyl)-4-(3-nitrobenzyl)piperazine is a useful research compound. Its molecular formula is C20H25N3O4 and its molecular weight is 371.4 g/mol. The purity is usually 95%.

1-Oxaspiro[4.5]deca-3,6-diene, 2,7-dimethyl-10-(1-methylethyl)-

• CAS RN:
• 89079-92-5

• Formula:
• C14H22O

• InChI:
• InChI=1S/C14H22O/c1-10(2)13-6-5-11(3)9-14(13)8-7-12(4)15-14/h7-10,12-13H,5-6H2,1-4H3

• InChIKey:
• QQLMXACDDRGTPU-UHFFFAOYSA-N

• 10-Isopropyl-2, 7-dimethyl-1-oxaspiro[4. 5]deca-3, 6-diene, also known as neocaspirene, belongs to the class of organic compounds known as monoterpenoids. Monoterpenoids are compounds containing a chain of two isoprene units. 10-Isopropyl-2, 7-dimethyl-1-oxaspiro[4. 5]deca-3, 6-diene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 10-isopropyl-2, 7-dimethyl-1-oxaspiro[4. 5]deca-3, 6-diene is primarily located in the membrane (predicted from logP) and cytoplasm. 10-Isopropyl-2, 7-dimethyl-1-oxaspiro[4. 5]deca-3, 6-diene has a blackcurrant taste.

1-(Chloromethoxy)hexane

• CAS RN:
• 39979-92-5

• Formula:
• C7H15ClO

• InChI:
• InChI=1S/C7H15ClO/c1-2-3-4-5-6-9-7-8/h2-7H2,1H3

• InChIKey:
• AGDIDCDJVCRQCJ-UHFFFAOYSA-N

• 1-(Chloromethoxy)hexane is a useful research compound. Its molecular formula is C7H15ClO and its molecular weight is 150.64 g/mol. The purity is usually 95%.

Niobium iodide (NbI5)

In Stock

• CAS RN:
• 13779-92-5

• Formula:
• NbI5
  I5N

• InChI:
• InChI=1S/5HI.Nb/h5*1H;/q;;;;;+5/p-5

• InChIKey:
• FWIYBTVHGYLSAZ-UHFFFAOYSA-I

• Niobium iodide (NbI5) is a useful research compound. Its molecular formula is NbI5 and its molecular weight is 727.429 g/mol. The purity is usually 95%.

Tert-butyl 1,8-diazaspiro[4.5]decane-1-carboxylate

In Stock

• CAS RN:
• 885279-92-5

• Formula:
• C13H24N2O2

• InChI:
• InChI=1S/C13H24N2O2/c1-12(2,3)17-11(16)15-10-4-5-13(15)6-8-14-9-7-13/h14H,4-10H2,1-3H3

• InChIKey:
• AGYJKDRKBSJWLJ-UHFFFAOYSA-N

• Tert-butyl 1,8-diazaspiro[4.5]decane-1-carboxylate is a useful research compound. Its molecular formula is C13H24N2O2 and its molecular weight is 240.34 g/mol. The purity is usually 95%.

ethyl 2-(2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

In Stock

• CAS RN:
• 681279-92-5

• Formula:
• C29H30N2O3S2

• InChI:
• InChI=1S/C29H30N2O3S2/c1-4-34-29(33)27-22-9-7-11-24(22)36-28(27)30-26(32)17-35-25-16-31(23-10-6-5-8-21(23)25)15-20-14-18(2)12-13-19(20)3/h5-6,8,10,12-14,16H,4,7,9,11,15,17H2,1-3H3,(H,30,32)

• InChIKey:
• MGUINBVNVVEYCG-UHFFFAOYSA-N

• Ethyl 2-(2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C29H30N2O3S2 and its molecular weight is 518.69. The purity is usually 95%.

2,6-dimethoxy-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851979-92-5

• Formula:
• C17H17N3O4S

• InChI:
• InChI=1S/C17H17N3O4S/c1-22-10-7-8-11-14(9-10)25-17(18-11)20-19-16(21)15-12(23-2)5-4-6-13(15)24-3/h4-9H,1-3H3,(H,18,20)(H,19,21)

• InChIKey:
• ROQUTUAXWJBIDJ-UHFFFAOYSA-N

• 2,6-dimethoxy-N'-(6-methoxy-1,3-benzothiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C17H17N3O4S and its molecular weight is 359.4. The purity is usually 95%.

2-[5-(3-Chlorophenyl)sulfanyl-1,2-dimethylimidazol-4-yl]propanoic acid

• CAS RN:
• 178979-92-5

• Formula:
• C14H15ClN2O2S

• InChI:
• InChI=1S/C14H15ClN2O2S/c1-8(14(18)19)12-13(17(3)9(2)16-12)20-11-6-4-5-10(15)7-11/h4-8H,1-3H3,(H,18,19)

• InChIKey:
• AQCZCMPLCFTXMO-UHFFFAOYSA-N

• 2-[5-(3-Chlorophenyl)sulfanyl-1,2-dimethylimidazol-4-yl]propanoic acid, also known as 2-[5-(3-Chlorophenyl)sulfanyl-1,2-dimethylimidazol-4-yl]propanoic acid, is a useful research compound. Its molecular formula is C14H15ClN2O2S and its molecular weight is 310.8 g/mol. The purity is usually 95%.

Benzyl (cis-2-aminocyclohexyl)carbamate

In Stock

• CAS RN:
• 445479-92-5

• Formula:
• C14H20N2O2

• InChI:
• InChI=1S/C14H20N2O2/c15-12-8-4-5-9-13(12)16-14(17)18-10-11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10,15H2,(H,16,17)/t12-,13+/m0/s1

• InChIKey:
• FAIYTHASVJZIGQ-QWHCGFSZSA-N

• Benzyl (cis-2-aminocyclohexyl)carbamate is a useful research compound. Its molecular formula is C14H20N2O2 and its molecular weight is 248.32 g/mol. The purity is usually 95%.

4-methyl-7-[(3-methylbut-2-en-1-yl)oxy]-3-phenyl-2H-chromen-2-one

In Stock

• CAS RN:
• 869079-92-5

• Formula:
• C21H20O3

• InChI:
• InChI=1S/C21H20O3/c1-14(2)11-12-23-17-9-10-18-15(3)20(16-7-5-4-6-8-16)21(22)24-19(18)13-17/h4-11,13H,12H2,1-3H3

• InChIKey:
• MVGKJAWNEQCEEC-UHFFFAOYSA-N

• 4-methyl-7-[(3-methylbut-2-en-1-yl)oxy]-3-phenyl-2H-chromen-2-one is a useful research compound. Its molecular formula is C21H20O3 and its molecular weight is 320.388. The purity is usually 95%.

2-(4-n-Propylbenzoyl)pyridine

In Stock

• CAS RN:
• 898779-92-5

• Formula:
• C15H15NO

• InChI:
• InChI=1S/C15H15NO/c1-2-5-12-7-9-13(10-8-12)15(17)14-6-3-4-11-16-14/h3-4,6-11H,2,5H2,1H3

• InChIKey:
• APGIMQKZUHDUPP-UHFFFAOYSA-N

• 2-(4-n-Propylbenzoyl)pyridine is a useful research compound. Its molecular formula is C15H15NO and its molecular weight is 225.28 g/mol. The purity is usually 95%.

4-(3,4-Difluorophenyl)thiosemicarbazide

In Stock

• CAS RN:
• 848079-92-5

• Formula:
• C7H7F2N3S

• InChI:
• InChI=1S/C7H7F2N3S/c8-5-2-1-4(3-6(5)9)11-7(13)12-10/h1-3H,10H2,(H2,11,12,13)

• InChIKey:
• MHNFJKFWMGLQBQ-UHFFFAOYSA-N

• 4-(3,4-Difluorophenyl)thiosemicarbazide is a useful research compound. Its molecular formula is C7H7F2N3S and its molecular weight is 203.21 g/mol. The purity is usually 95%.

5-(3-furylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione

In Stock

• CAS RN:
• 306279-92-5

• Formula:
• C9H6N2O4

• InChI:
• InChI=1S/C9H6N2O4/c12-7-6(3-5-1-2-15-4-5)8(13)11-9(14)10-7/h1-4H,(H2,10,11,12,13,14)

• InChIKey:
• RFPLSTJCVBSEJN-UHFFFAOYSA-N

• 5-(3-furylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione is a useful research compound. Its molecular formula is C9H6N2O4 and its molecular weight is 206.15 g/mol. The purity is usually 95%.

6-(3-fluorobenzyl)-2-(p-tolyl)-[1,2,4]triazolo[1,5-c]quinazolin-5(6H)-one

In Stock

• CAS RN:
• 1357879-92-5

• Formula:
• C23H17FN4O

• InChI:
• InChI=1S/C23H17FN4O/c1-15-9-11-17(12-10-15)21-25-22-19-7-2-3-8-20(19)27(23(29)28(22)26-21)14-16-5-4-6-18(24)13-16/h2-13H,14H2,1H3

• InChIKey:
• UTSWBXRTMPPDIM-UHFFFAOYSA-N

• 6-(3-fluorobenzyl)-2-(p-tolyl)-[1,2,4]triazolo[1,5-c]quinazolin-5(6H)-one is a useful research compound. Its molecular formula is C23H17FN4O and its molecular weight is 384.414. The purity is usually 95%.

N-(3-aminobenzyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine

In Stock

• CAS RN:
• 1807979-92-5

• Formula:
• C12H12N6

• InChI:
• InChI=1S/C12H12N6/c13-10-3-1-2-9(6-10)7-14-11-4-5-12-16-15-8-18(12)17-11/h1-6,8H,7,13H2,(H,14,17)

• InChIKey:
• JWNGNJKQRCZWBB-UHFFFAOYSA-N

• N-(3-aminobenzyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine is a useful research compound. Its molecular formula is C12H12N6 and its molecular weight is 240.27. The purity is usually 95%.

6-Chloro-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine

In Stock

• CAS RN:
• 1823379-92-5

• Formula:
• C7H7ClN2O

• InChI:
• InChI=1S/C7H7ClN2O/c8-6-2-1-5-7(10-6)11-4-3-9-5/h1-2,9H,3-4H2

• InChIKey:
• ANVNCDJLJLRPHB-UHFFFAOYSA-N

• 6-Chloro-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine is a useful research compound. Its molecular formula is C7H7ClN2O and its molecular weight is 170.59 g/mol. The purity is usually 95%.

2-{1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-hydroxypiperidin-4-yl}-2,2-difluoroacetic acid

In Stock

• CAS RN:
• 2219379-92-5

• Formula:
• C22H21F2NO5

• InChI:
• InChI=1S/C22H21F2NO5/c23-22(24,19(26)27)21(29)9-11-25(12-10-21)20(28)30-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18,29H,9-13H2,(H,26,27)

• InChIKey:
• UFDDQXPDFOBZQF-UHFFFAOYSA-N

• 2-{1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-hydroxypiperidin-4-yl}-2,2-difluoroacetic acid is a useful research compound. Its molecular formula is C22H21F2NO5 and its molecular weight is 417.409. The purity is usually 95%.

2-(Difluoromethyl)-3-nitrobenzoic acid

Usually In Stock

• CAS RN:
• 2248279-92-5

• Formula:
• C8H5F2NO4

• InChI:
• InChI=1S/C8H5F2NO4/c9-7(10)6-4(8(12)13)2-1-3-5(6)11(14)15/h1-3,7H,(H,12,13)

• InChIKey:
• LRUDNDZISKXWEP-UHFFFAOYSA-N

• 2-(Difluoromethyl)-3-nitrobenzoic acid is a useful research compound. Its molecular formula is C8H5F2NO4 and its molecular weight is 217.128. The purity is usually 95%.

Benzyl (1S,2R)-2-aminocyclohexylcarbamate

• CAS RN:
• 1067631-21-3; 445479-92-5

• Formula:
• C14H20N2O2

• InChI:
• InChI=1S/C14H20N2O2/c15-12-8-4-5-9-13(12)16-14(17)18-10-11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10,15H2,(H,16,17)/t12-,13+/m1/s1

• InChIKey:
• FAIYTHASVJZIGQ-OLZOCXBDSA-N

• Benzyl (1S,2R)-2-aminocyclohexylcarbamate is a useful research compound. Its molecular formula is C14H20N2O2 and its molecular weight is 248.326. The purity is usually 95%.